Cas no 22227-47-0 (2-Chloro-3-nitro-5-(trifluoromethyl)benzamide)

• Product Name: 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide
• CAS No: 22227-47-0
• MF: C₈H₄ClF₃N₂O₃
• MW: 268.577171325684
• CID: 1088446
• PubChem ID: 21288448
• Update Time: 2025-04-24

2-Chloro-3-nitro-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide
• CS-0078999
• CS-15958
• D74001
• AKOS022185454
• 22227-47-0
• VJMGWMDITIICJK-UHFFFAOYSA-N
• SCHEMBL1752270
• MFCD20037697
• XAA22747

• Inchi： 1S/C8H4ClF3N2O3/c9-6-4(7(13)15)1-3(8(10,11)12)2-5(6)14(16)17/h1-2H,(H2,13,15)
• InChI Key： VJMGWMDITIICJK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CC=1C(N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.9862542g/mol
• Monoisotopic Mass: 267.9862542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide

Comprehensive Guide to 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide (CAS No. 22227-47-0)

2-Chloro-3-nitro-5-(trifluoromethyl)benzamide (CAS No. 22227-47-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro, nitro, and trifluoromethyl functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries frequently search for this compound due to its potential applications in drug discovery and crop protection formulations.

The growing interest in nitrobenzamide derivatives has surged due to their role in developing novel therapeutics and sustainable agricultural solutions. With increasing global demand for eco-friendly agrochemicals and targeted pharmaceuticals, 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide has gained attention for its versatility. Common search queries include "CAS 22227-47-0 applications," "synthesis of nitrobenzamide compounds," and "trifluoromethylbenzamide uses," reflecting its relevance in modern chemistry.

From a chemical perspective, 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide exhibits notable stability under standard conditions, making it suitable for various experimental protocols. Its electron-withdrawing groups enhance reactivity in nucleophilic substitution reactions, a feature highly valued in medicinal chemistry. Recent studies highlight its potential as a precursor for biologically active molecules, particularly in designing enzyme inhibitors and receptor modulators.

In the pharmaceutical sector, researchers explore CAS 22227-47-0 for developing innovative therapeutic agents. The compound's structural motifs align with current trends in small-molecule drug discovery, especially for treating metabolic disorders and infectious diseases. Its nitro-aromatic component contributes to pharmacokinetic properties, while the trifluoromethyl group improves membrane permeability—a critical factor in drug bioavailability.

The agrochemical industry values 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide for formulating next-generation crop protection products. As sustainable agriculture gains momentum, this compound serves as a building block for environmentally benign pesticides with targeted action mechanisms. Its molecular architecture allows for precise modifications to enhance efficacy while minimizing ecological impact, addressing the global push for green chemistry solutions.

Quality control and analytical characterization of 22227-47-0 involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency for research and industrial applications. Manufacturers and suppliers often emphasize batch-to-batch reproducibility, responding to market demands for reliable chemical intermediates in precision synthesis.

Market trends indicate rising procurement of 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide by contract research organizations and academic institutions. The compound's versatility supports diverse research initiatives, from medicinal chemistry projects to material science innovations. With increasing patent filings involving similar structures, the scientific community anticipates broader applications for this multifunctional benzamide derivative in coming years.

Storage and handling recommendations for CAS 22227-47-0 follow standard laboratory protocols for nitroaromatic compounds. Proper containment in amber glass vessels under controlled temperature conditions preserves stability. These practical considerations address frequent queries from first-time users about compound storage best practices and material compatibility issues.

Environmental and regulatory aspects of 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide comply with international chemical management frameworks. Its responsible use aligns with REACH compliance standards and green chemistry principles, making it suitable for global research collaborations. These compliance features respond to growing industry emphasis on sustainable chemical sourcing and eco-conscious research methodologies.

Future research directions for 22227-47-0 may explore its potential in catalysis and functional material development. The compound's structural features suggest possible applications in designing advanced organic semiconductors or metal-organic frameworks. Such multidisciplinary applications demonstrate the evolving significance of this nitro-substituted benzamide in cutting-edge scientific endeavors.